Cas no 14088-84-7 (N1-(4-Chlorophenyl)ethane-1,2-diamine)

• Product Name: N1-(4-Chlorophenyl)ethane-1,2-diamine
• CAS No: 14088-84-7
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD09971812
• CID: 1077767
• PubChem ID: 12666393
• Update Time: 2025-11-05

N1-(4-Chlorophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(4-Chlorophenyl)ethane-1,2-diamine
• N-(2-Aminoethyl)-N-(4-chlorophenyl)amine
• N1-(4-chlorophenyl)-1,2-Ethanediamine
• N1-(4-Chloro-phenyl)-ethane-1,2-diamine dihydrochloride
• N1-(4-Chloro-phenyl)-ethane-1,2-diamine
• N'-(4-chlorophenyl)ethane-1,2-diamine
• N-(4-chloro-phenyl)-ethane-1,2-diamine
• AKOS011793526
• DA-45241
• DTXSID40506197
• FFWHGUZSQPOQRL-UHFFFAOYSA-N
• CS-0445956
• SCHEMBL656024
• N-(2-Aminoethyl)-p-chloroaniline
• N~1~-(4-Chlorophenyl)ethane-1,2-diamine
• SB33351
• 14088-84-7
• 4-chloroanilinoethylamine

• MDL： MFCD09971812
• Inchi： 1S/C8H11ClN2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4,11H,5-6,10H2
• InChI Key： FFWHGUZSQPOQRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCN

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on N1-(4-Chlorophenyl)ethane-1,2-diamine

Recent Advances in the Study of N1-(4-Chlorophenyl)ethane-1,2-diamine (CAS: 14088-84-7) in Chemical Biology and Pharmaceutical Research

N1-(4-Chlorophenyl)ethane-1,2-diamine (CAS: 14088-84-7) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the context of antimicrobial and anticancer activities. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role in the synthesis of Schiff base ligands, which are known for their ability to form stable complexes with metal ions. These complexes have demonstrated promising antimicrobial properties against a range of pathogenic bacteria and fungi. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of N1-(4-Chlorophenyl)ethane-1,2-diamine exhibited significant inhibitory effects against multidrug-resistant Staphylococcus aureus (MRSA) and Candida albicans, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, N1-(4-Chlorophenyl)ethane-1,2-diamine has been investigated for its anticancer properties. Researchers have synthesized and evaluated a series of platinum(II) complexes incorporating this compound as a ligand. Preliminary in vitro studies have shown that these complexes induce apoptosis in various cancer cell lines, including breast and lung cancer, by disrupting mitochondrial function and activating caspase pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's ability to enhance the selectivity of platinum-based drugs, reducing their off-target toxicity.

The pharmacokinetic and toxicological profiles of N1-(4-Chlorophenyl)ethane-1,2-diamine derivatives have also been a focus of recent research. Advanced computational modeling and in vivo studies have provided insights into the compound's metabolic stability, bioavailability, and potential side effects. For example, a 2024 study in Drug Metabolism and Disposition utilized LC-MS/MS techniques to characterize the metabolic pathways of this compound in rodent models, identifying key metabolites and their biological activities.

Looking ahead, the versatility of N1-(4-Chlorophenyl)ethane-1,2-diamine suggests its continued relevance in drug discovery. Future research directions may include the development of more potent and selective derivatives, as well as the exploration of its applications in targeted drug delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.